Cas no 470-01-9 ( )
structure
Product Name:
CAS No:470-01-9
MF:C27H44O3
MW:416.636468887329
CID:930650
PubChem ID:12304433
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- NEOTIGOGENIN
- neo-tigogenin
- Trigonegenin A
- AKOS015965459
- (1R,2S,4S,5'S,6R,7S,8R,9S,12S,13S,16S,18S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-16-ol
- LMST01080019
- 470-01-9
- SCHEMBL15335258
- DTXSID60861770
- Q27149805
- 25S-Tigogenin
- AC-34323
- (25S)-5alpha-spirostan-3beta-ol
- GMBQZIIUCVWOCD-PUHUBZITSA-N
- NSC 232021
- CHEMBL3808706
- AC-20329
- Spirostan-3-ol, (3beta,5alpha,25S)-
- CHEBI:80752
- (3beta,5alpha,25S)-spirostan-3-ol
- 25beta-Tigogenin
-
-
- Inchi: 1S/C27H44O3/c1-16-7-12-27(29-15-16)17(2)24-23(30-27)14-22-20-6-5-18-13-19(28)8-10-25(18,3)21(20)9-11-26(22,24)4/h16-24,28H,5-15H2,1-4H3/t16-,17-,18-,19-,20+,21-,22-,23-,24-,25-,26-,27+/m0/s1
- InChI Key: GMBQZIIUCVWOCD-PUHUBZITSA-N
- SMILES: O1[C@]2(CC[C@H](C)CO2)[C@@H](C)[C@H]2[C@@H]1C[C@H]1[C@@H]3CC[C@H]4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]12C)O
Computed Properties
- Exact Mass: 416.32900
- Monoisotopic Mass: 416.329045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 30
- Rotatable Bond Count: 0
- Complexity: 694
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 12
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.7
- XLogP3: 6.5
Experimental Properties
- Density: 1.11
- Boiling Point: 516.6°Cat760mmHg
- Flash Point: 266.2°C
- PSA: 38.69000
- LogP: 5.79380
Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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